Cas no 40422-82-0 (1-methoxy-6-nitrobenzotriazole)

• Product name: 1-methoxy-6-nitrobenzotriazole
• CAS No: 40422-82-0
• MF: C₇H₆N₄O₃
• MW: 194.147540569305
• CID: 925768
• PubChem ID: 329898

1-methoxy-6-nitrobenzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-6-nitrobenzotriazole
• 1-methoxy-6-nitro-1,2,3-benzotriazole
• 1-Methoxy-6-nitro-1H-benzotriazol
• 1-methoxy-6-nitro-1H-benzotriazole
• 1-methoxy-6-nitro-benzotriazole
• AC1L75RE
• CTK1D7212
• NSC315149
• NSC-315149
• 40422-82-0
• DTXSID90317376

• Inchi： InChI=1S/C7H6N4O3/c1-14-10-7-4-5(11(12)13)2-3-6(7)8-9-10/h2-4H,1H3
• InChI Key： VTSGUSOSMBPCHJ-UHFFFAOYSA-N
• SMILES： CON1C2=C(C=CC(=C2)[N+](=O)[O-])N=N1

Computed Properties

• Exact Mass: 194.04408
• Monoisotopic Mass: 194.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• PSA: 83.08
• LogP: 0.92110